Cas no 1806600-54-3 (4-Hydrazinyl-2-nitromandelic acid)

• Product Name: 4-Hydrazinyl-2-nitromandelic acid
• CAS No: 1806600-54-3
• MF: C₈H₉N₃O₅
• MW: 227.174161672592
• CID: 4939958
• Update Time: 2025-10-28

4-Hydrazinyl-2-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydrazinyl-2-nitromandelic acid

• Inchi： 1S/C8H9N3O5/c9-10-4-1-2-5(7(12)8(13)14)6(3-4)11(15)16/h1-3,7,10,12H,9H2,(H,13,14)
• InChI Key： XLULFZLDSYYRDQ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CC=1[N+](=O)[O-])NN

Computed Properties

• Exact Mass: 227.05422040 g/mol
• Monoisotopic Mass: 227.05422040 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 227.17
• XLogP3: -2.4
• Topological Polar Surface Area: 141

Additional information on 4-Hydrazinyl-2-nitromandelic acid

Introduction to 4-Hydrazinyl-2-nitromandelic Acid (CAS No. 1806600-54-3)

4-Hydrazinyl-2-nitromandelic acid, identified by its Chemical Abstracts Service (CAS) number 1806600-54-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its hydrazine and nitro functional groups, presents a unique structural framework that makes it a versatile intermediate in the development of novel therapeutic agents. The presence of both electron-donating and electron-withdrawing substituents in its molecular structure imparts distinct reactivity, enabling its application in diverse chemical transformations relevant to medicinal chemistry.

The hydrazinyl moiety in 4-Hydrazinyl-2-nitromandelic acid is particularly noteworthy due to its ability to participate in condensation reactions with carbonyl compounds, forming hydrazones. These hydrazones have been widely explored as precursors in the synthesis of pharmacologically active molecules, including antitubercular and anticancer agents. Furthermore, the nitro group serves as a handle for further functionalization through reduction to an amine or diazotization followed by coupling reactions, expanding the synthetic utility of this compound.

In recent years, the interest in 4-Hydrazinyl-2-nitromandelic acid has been fueled by its potential role in the development of targeted therapies. Studies have demonstrated its utility as a building block in the synthesis of small-molecule inhibitors that modulate enzyme activity relevant to metabolic disorders and inflammation. The nitro group, when strategically positioned within a molecular scaffold, can enhance binding affinity to biological targets by influencing electronic properties and steric interactions. This has led to investigations into its incorporation into peptidomimetics and other heterocyclic structures designed to interact with specific protein receptors.

Advances in computational chemistry have further illuminated the synthetic pathways involving 4-Hydrazinyl-2-nitromandelic acid. Molecular modeling studies suggest that this compound can serve as a precursor for designing molecules with optimized pharmacokinetic profiles. By leveraging quantum mechanical calculations, researchers have identified efficient routes for introducing modifications at the hydrazinyl and nitro positions, enabling fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability. Such insights are crucial for accelerating the discovery of next-generation drugs that meet stringent industry standards.

The pharmaceutical industry has taken note of the synthetic versatility of 4-Hydrazinyl-2-nitromandelic acid, particularly in the context of fragment-based drug design. Fragment screening campaigns often rely on libraries of structurally diverse compounds, where intermediates like this one provide starting points for generating lead compounds. The ability to rapidly derivatize 4-Hydrazinyl-2-nitromandelic acid allows for high-throughput experimentation, streamlining the process of identifying candidates with promising biological activity. This approach has been successfully applied in academic and industrial settings to develop novel therapeutics for neurological disorders and autoimmune diseases.

Recent breakthroughs in green chemistry have also influenced the handling and synthesis of 4-Hydrazinyl-2-nitromandelic acid. Innovations in catalytic systems and solvent-free reaction conditions have reduced the environmental footprint associated with its production. For instance, transition-metal-catalyzed cross-coupling reactions have enabled the introduction of aryl or heteroaryl groups at the nitro position without excessive waste generation. Such sustainable practices align with global efforts to promote environmentally responsible pharmaceutical manufacturing.

The role of 4-Hydrazinyl-2-nitromandelic acid in medicinal chemistry extends beyond small-molecule drug development. It has been explored as a component in prodrug formulations designed to enhance bioavailability or targeted delivery. By incorporating this intermediate into larger molecular systems, researchers aim to create prodrugs that release active pharmaceutical ingredients (APIs) under specific physiological conditions. This strategy holds promise for improving therapeutic efficacy while minimizing side effects.

In conclusion, 4-Hydrazinyl-2-nitromandelic acid (CAS No. 1806600-54-3) represents a valuable asset in modern drug discovery efforts. Its unique structural features and synthetic adaptability make it an indispensable tool for chemists engaged in developing innovative therapeutics. As research continues to uncover new applications for this compound, its significance is expected to grow further within the pharmaceutical landscape.